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Compound of Interest

Compound Name: 5-Bromopentyl acetate

Cat. No.: B044996 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety information, handling protocols, and

emergency procedures for 5-Bromopentyl acetate (CAS No. 15848-22-3). The following

sections detail the physical and chemical properties, hazard identification, personal protective

equipment, and experimental safety protocols to ensure a safe laboratory environment.

Chemical and Physical Properties
5-Bromopentyl acetate, also known as 1-acetoxy-5-bromopentane, is a clear, colorless to light

yellow liquid.[1] It is slightly soluble in water.[1][2][3] A summary of its key physical and

chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 5-Bromopentyl Acetate
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Property Value Source(s)

Molecular Formula C7H13BrO2 [3]

Molecular Weight 209.08 g/mol [2][4]

Appearance Clear liquid [5]

Odor No information available

Boiling Point 109 - 110 °C @ 15 mmHg [2][4]

Flash Point 110 °C / 230 °F

Density 1.255 g/mL at 25 °C [2][6][4]

Refractive Index n20/D 1.462 [2][4]

Solubility Slightly soluble in water. [1][2][3]

Safety and Hazard Information
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 5-Bromopentyl acetate is classified as causing skin irritation, serious eye irritation,

and may cause respiratory irritation.[7][8]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity,

Single Exposure
3

H335: May cause respiratory

irritation

Primary Hazards: Irritant[7]
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While comprehensive acute toxicity data is not available for this specific product, it is

recommended to handle it with care, avoiding contact with skin, eyes, and inhalation of vapors.

[6]

Safe Handling and Storage
Proper handling and storage of 5-Bromopentyl acetate are crucial to minimize exposure and

ensure laboratory safety.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is critical.[9]

Table 3: Recommended Personal Protective Equipment
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Protection Type
Recommended
Specification

Rationale

Eye/Face Protection

Chemical safety goggles or

glasses with side shields. A

face shield may be required for

splash risks.[9][10][11]

Protects against splashes and

vapors that can cause serious

eye damage.[9]

Hand Protection

Appropriate protective gloves

(e.g., Butyl rubber, Nitrile

rubber).[9][11] Inspect gloves

before use.[5]

Provides robust protection

against skin contact.[9]

Body Protection

Flame-resistant lab coat worn

over long-sleeved clothing and

long pants. A chemically

resistant apron is also

recommended.[9][11]

Minimizes skin contact and

protects from potential

splashes.[9]

Respiratory Protection

A NIOSH-approved air-

purifying respirator with

organic vapor cartridges may

be necessary if working

outside a fume hood or in case

of a spill.[9][12]

Prevents inhalation of harmful

vapors, especially when

engineering controls are not

sufficient.[9]

Engineering Controls
Ventilation: All handling of 5-Bromopentyl acetate should be conducted in a certified

chemical fume hood to minimize inhalation exposure.[9][11]

Emergency Equipment: An eyewash station and safety shower must be readily accessible in

the immediate work area.[9][11]

Storage
Store in a cool, dry, well-ventilated area away from incompatible materials such as acids,

bases, strong oxidizing agents, and reducing agents.[1] Keep containers tightly closed.
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Experimental Protocols: Standard Handling
Procedure
This protocol outlines the essential steps for safely handling 5-Bromopentyl acetate in a

laboratory setting.

Preparation:

Ensure the chemical fume hood is operational and the sash is at the appropriate height.[9]

Don all required PPE as specified in Table 3.[9]

Prepare all necessary equipment and reagents before handling the chemical.[9]

Have a spill kit readily available.[9]

Handling:

Conduct all transfers and manipulations of 5-Bromopentyl acetate within the fume hood.[9]

Use appropriate tools (e.g., pipettes, spatulas) to avoid direct contact.[9]

Avoid breathing mist, vapors, or spray.

Avoid contact with skin and eyes.

After Handling:

Wash hands and any exposed skin thoroughly after handling.[8][11]

Remove contaminated clothing and wash it before reuse.[8][11]
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Caption: Safe Handling Workflow for 5-Bromopentyl Acetate.

First-Aid Measures
In case of exposure, follow these first-aid procedures immediately.

Table 4: First-Aid Measures for 5-Bromopentyl Acetate Exposure
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Exposure Route First-Aid Procedure

Inhalation

Move the exposed person to fresh air at once. If

breathing has stopped, perform artificial

respiration. Get medical attention as soon as

possible.[13]

Skin Contact

Immediately wash the contaminated skin with

soap and water.[13] Remove contaminated

clothing and shoes. If skin irritation occurs, get

medical attention.[8]

Eye Contact

Immediately wash (irrigate) the eyes with large

amounts of water for at least 15 minutes,

occasionally lifting the lower and upper lids. Get

medical attention immediately.[13]

Ingestion
Clean mouth with water. Do not induce vomiting.

Get medical attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

chemical foam.

Specific Hazards Arising from the Chemical: Thermal decomposition can lead to the release of

irritating gases and vapors, including carbon monoxide (CO), carbon dioxide (CO2), and

hydrogen halides.

Protective Equipment for Firefighters: As in any fire, wear a self-contained breathing apparatus

(SCBA) with pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective

gear.

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required.

Environmental Precautions: Do not let the product enter drains.
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Methods for Containment and Cleaning Up: Soak up with inert absorbent material (e.g., sand,

silica gel, acid binder, universal binder, sawdust). Keep in suitable, closed containers for

disposal.

Accidental Release Occurs

Evacuate Immediate Area Don Appropriate PPE
(including respiratory protection if needed)

Ensure Adequate Ventilation
(if safe to do so)

Contain the Spill with
Inert Absorbent Material

Collect Absorbed Material
into a Closed Container

Dispose of Waste
According to Regulations

Decontaminate Spill Area
and Equipment

Click to download full resolution via product page

Caption: Spill Response Workflow for 5-Bromopentyl Acetate.

Toxicological Information
No acute toxicity information is available for this product. It is known to cause skin and eye

irritation and may cause respiratory irritation.[7][8] No information is available on

carcinogenicity, sensitization, or reproductive effects.
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Ecological Information
Do not flush into surface water or sanitary sewer systems. Do not allow the material to

contaminate ground water. No information is available on persistence, degradability,

bioaccumulation, or mobility in soil.

Disposal Considerations
Dispose of this material and its container in accordance with all applicable local, state, and

federal regulations. The material can be disposed of by removal to a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.

This technical guide is intended to provide comprehensive safety and handling information for

5-Bromopentyl acetate. Always refer to the most current Safety Data Sheet (SDS) from your

supplier before use and ensure that all personnel are trained on the proper handling and

emergency procedures for this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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